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Compound of Interest

Compound Name: 10-Hydroxyoleuropein

Cat. No.: B1233109

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Hydroxyoleuropein is a naturally occurring secoiridoid, a class of compounds known for
their diverse biological activities. A derivative of the more abundant oleuropein, 10-
Hydroxyoleuropein is found in various plant species, including those of the Ligustrum genus.
[1][2] This technical guide provides a comprehensive overview of the physicochemical
properties of 10-Hydroxyoleuropein, detailed experimental protocols for its study, and an
exploration of its potential biological significance, with a focus on its antioxidant and anti-
inflammatory properties.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 10-Hydroxyoleuropein is
fundamental for its isolation, characterization, and application in research and drug
development. Key data points are summarized in the table below.
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Property Value Source
Molecular Formula C25H32014 [1112]
Molecular Weight 556.5 g/mol [1][2]

methyl (4S,5E,6S)-4-[2-[2-(3,4-
dihydroxyphenyl)ethoxy]-2-
oxoethyl]-5-(2-

IUPAC Name hydroxyethylidene)-6- (2]
[(2S,3R,4S,5S,6R)-3,4,5-
trihnydroxy-6-
(hydroxymethyl)oxan-2-ylJoxy-
4H-pyran-3-carboxylate

CAS Number 84638-44-8 [11[2]
Computed XLogP3 -1.7 [1][2]
Topological Polar Surface Area 222 A2 [1112]
Hydrogen Bond Donor Count 7 [1]
CH:);i:;gen Bond Acceptor » 0]
Rotatable Bond Count 11 [1]

Note: Experimental data for properties such as melting point and solubility are not readily
available in the surveyed literature. The provided data is based on computational models and
database entries.

Spectroscopic Data

Mass Spectrometry: High-resolution mass spectrometry is a key technique for the identification
of 10-Hydroxyoleuropein in complex mixtures. The exact mass can be used for its
unambiguous identification.

1H and 13C NMR Spectroscopy: While specific, detailed NMR spectra for 10-
Hydroxyoleuropein are not widely published, data for its parent compound, oleuropein, and
other derivatives are available and can serve as a reference for structural elucidation.[3][4] The
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structural similarity allows for the prediction of characteristic chemical shifts for the protons and
carbons in 10-Hydroxyoleuropein.

UV-Vis Spectroscopy: The UV-Vis spectrum of 10-Hydroxyoleuropein is expected to exhibit
absorption maxima characteristic of its phenolic and secoiridoid structure. Studies on
oleuropein show absorption maxima around 230 nm and 280 nm, and it is anticipated that 10-
Hydroxyoleuropein will have a similar profile.[5]

Experimental Protocols

Detailed experimental protocols are crucial for the replication of scientific findings and the
advancement of research. This section outlines methodologies for the isolation, purification,
and analysis of 10-Hydroxyoleuropein.

Isolation and Purification of 10-Hydroxyoleuropein

While a specific, detailed protocol for the isolation of 10-Hydroxyoleuropein is not extensively
documented, a general workflow can be adapted from methods used for oleuropein and other
phenolic compounds from plant sources.

Workflow for Isolation and Purification:
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Plant Material (e.g., Ligustrum leaves)

Extraction with a suitable solvent (e.g., methanol/water)

:

Filtration to remove solid debris

:

Concentration of the crude extract under reduced pressure

:

Liquid-Liquid Partitioning (e.g., with ethyl acetate)

:

Column Chromatography (e.qg., silica gel, Sephadex LH-20)

:

Preparative High-Performance Liquid Chromatography (HPLC)

Pure 10-Hydroxyoleuropein
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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